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Cat. No.: B609064 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
MitoTracker™ Green FM is a fluorescent dye utilized for labeling mitochondria within live cells.

This probe readily permeates live cells and accumulates in the mitochondria. A key feature of

MitoTracker™ Green FM is its mildly thiol-reactive chloromethyl group, which reacts with free

thiol groups on mitochondrial proteins, leading to covalent bonding. This ensures the probe is

well-retained within the mitochondria, even after cell death and fixation, although live-cell

imaging is primarily recommended. The dye's accumulation in mitochondria is dependent on

membrane potential. It exhibits an excitation maximum at approximately 490 nm and an

emission maximum at around 516-523 nm.[1][2] Proper preparation of the stock solution is

critical for achieving accurate and reproducible results in downstream applications such as

fluorescence microscopy and flow cytometry.

Product Information and Specifications
Quantitative data regarding MitoTracker™ Green FM is summarized in the table below for easy

reference.
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Parameter Value Source

Molecular Weight 671.87 g/mol [2]

Excitation Wavelength (max) 490 nm [2]

Emission Wavelength (max) 516 - 523 nm [2][3]

Form Lyophilized solid [3][4]

Standard Vial Size 50 µg [1][3][4]

Recommended Solvent High-quality anhydrous DMSO [3][4]

Recommended Stock Conc. 1 mM [1][2][3][4]

Typical Working Conc. 20 - 400 nM [2][3][4]

Experimental Protocol: Preparation of a 1 mM Stock
Solution
This protocol details the steps to reconstitute lyophilized MitoTracker™ Green FM to create a 1

mM stock solution.

Materials:

Vial of lyophilized MitoTracker™ Green FM (50 µg)

High-quality anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge

Pipettes and sterile pipette tips

Vortex mixer (optional)

Amber or light-blocking microcentrifuge tubes for aliquoting

Procedure:
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Pre-Reconstitution Handling: Before opening, briefly centrifuge the vial of lyophilized

MitoTracker™ Green FM to ensure the powder is collected at the bottom.[3][4]

Reconstitution: Add 74.4 µL of high-quality anhydrous DMSO to the vial containing 50 µg of

the lyophilized powder.[1][2][3][4] This will yield a 1 mM stock solution.

Dissolution: Cap the vial securely and vortex gently or pipette up and down to ensure the

powder is completely dissolved.

Aliquoting: To prevent degradation from repeated freeze-thaw cycles, it is highly

recommended to aliquot the 1 mM stock solution into smaller, single-use volumes in amber

or light-blocking microcentrifuge tubes.[1][2][4]

Storage: Store the aliquoted stock solution at -20°C, protected from light.[1][2][3][4] Some

sources suggest the reconstituted solution is stable for up to 2 weeks at -20°C, while others

indicate stability for 1 month at -20°C or up to 6 months at -80°C.[2][3][4] For optimal

performance, it is best to use the solution within the shorter recommended timeframe. The

lyophilized solid should be stored at -20°C, desiccated and protected from light, where it is

stable for up to 12 months.[3][4][5]

Workflow for Stock and Working Solution
Preparation
The following diagram illustrates the overall workflow from receiving the lyophilized product to

preparing the final working solution for cell staining.

Stock Solution Preparation (1 mM)
Working Solution Preparation (20-400 nM)

Lyophilized MitoTracker™ Green FM (50 µg) Add 74.4 µL Anhydrous DMSO Vortex/Pipette to Dissolve Aliquot into Light-Protected Tubes Store at -20°C to -80°C 1 mM Stock Solution Dilute in Serum-Free Medium/PBS Final Working Solution Incubate with Live Cells
(15-45 min)
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Caption: Workflow for preparing MitoTracker™ Green FM stock and working solutions.

Staining Mechanism
The following diagram illustrates the mechanism by which MitoTracker™ Green FM labels

mitochondria in live cells.
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Caption: Mechanism of mitochondrial labeling by MitoTracker™ Green FM.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://file.medchemexpress.com/batch_PDF/HY-135056/MitoTracker-Green-FM-DataSheet-MedChemExpress.pdf
https://www.cellsignal.com/products/buffers-dyes/mitotracker-green-fm/9074
https://media.cellsignal.com/pdf/9074.pdf
https://www.cellsignal.com/products/9074/datasheet?images=1&protocol=0
https://www.cellsignal.com/products/9074/datasheet?images=1&protocol=0
https://www.benchchem.com/product/b609064#how-to-prepare-a-mitotracker-green-fm-stock-solution
https://www.benchchem.com/product/b609064#how-to-prepare-a-mitotracker-green-fm-stock-solution
https://www.benchchem.com/product/b609064#how-to-prepare-a-mitotracker-green-fm-stock-solution
https://www.benchchem.com/product/b609064#how-to-prepare-a-mitotracker-green-fm-stock-solution
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b609064?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609064?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

